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Compound of Interest

Compound Name: Magnosalin

Cat. No.: B1245630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnosalin is a naturally occurring lignan that has garnered significant interest within the

scientific community due to its notable biological activities, particularly its anti-angiogenic and

anti-inflammatory properties. Isolated from plants of the Magnolia genus, its unique

cyclobutane structure presents a compelling target for synthetic chemists and a promising

scaffold for the development of novel therapeutic agents. This technical guide provides a

comprehensive overview of the chemical structure of Magnosalin, a detailed account of its

chemical synthesis, and an exploration of the signaling pathways implicated in its biological

effects.

Chemical Structure and Properties
Magnosalin is chemically defined as 1-[(1R,2R,3R,4R)-2,3-dimethyl-4-(2,4,5-

trimethoxyphenyl)cyclobutyl]-2,4,5-trimethoxybenzene.[1] It possesses a central cyclobutane

ring with a specific stereochemistry that is crucial for its biological activity. The molecule is

characterized by the presence of two 2,4,5-trimethoxyphenyl moieties attached to the

cyclobutane core.
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Property Value Source

Molecular Formula C₂₄H₃₂O₆ [1]

Molecular Weight 416.5 g/mol [1]

IUPAC Name

1-[(1R,2R,3R,4R)-2,3-

dimethyl-4-(2,4,5-

trimethoxyphenyl)cyclobutyl]-2,

4,5-trimethoxybenzene

[1]

CAS Number 73036-51-8 [1]

Synonyms
Magnosalin, RefChem:155305,

etc.
[1]

Total Synthesis of (±)-Magnosalin
The total synthesis of racemic Magnosalin has been successfully achieved, providing a viable

route to access this molecule for further biological evaluation and analog development. A key

strategy involves the palladium-catalyzed cyclobutanation of a styrenyl precursor.

Synthetic Scheme
The synthesis commences with the preparation of the styrenyl precursor, (E)-1-(prop-1-en-1-

yl)-2,4,5-trimethoxybenzene, from commercially available asarone. This precursor then

undergoes a palladium-catalyzed head-to-head [2+2] cycloaddition to yield the cyclobutane

core of (±)-Magnosalin.
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Asarone (E)-1-(prop-1-en-1-yl)-2,4,5-trimethoxybenzeneIsomerization (±)-Magnosalin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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